Cas no 1354024-04-6 ((S)-2-Amino-1-(2-dimethylaminomethyl-piperidin-1-yl)-3-methyl-butan-1-one)
(S)-2-Amino-1-(2-dimethylaminomethyl-piperidin-1-yl)-3-methyl-butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-amino-1-(2-dimethylaminomethyl-piperidin-1-yl)-3-methyl-butan-1-one
- AM96945
- (S)-2-Amino-1-(2-dimethylaminomethylpiperidin-1-yl)-3-methyl-butan-1-one
- (S)-2-Amino-1-(2-dimethylaminomethyl-piperidin-1-yl)-3-methyl-butan-1-one
-
- Inchi: 1S/C13H27N3O/c1-10(2)12(14)13(17)16-8-6-5-7-11(16)9-15(3)4/h10-12H,5-9,14H2,1-4H3/t11?,12-/m0/s1
- InChI Key: VMSUZKNSTJAMPL-KIYNQFGBSA-N
- SMILES: O=C([C@H](C(C)C)N)N1CCCCC1CN(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 253
- Topological Polar Surface Area: 49.6
(S)-2-Amino-1-(2-dimethylaminomethyl-piperidin-1-yl)-3-methyl-butan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 085361-500mg |
S)-2-Amino-1-(2-dimethylaminomethyl-piperidin-1-yl)-3-methyl-butan-1-one |
1354024-04-6 | 500mg |
£694.00 | 2022-03-01 |
(S)-2-Amino-1-(2-dimethylaminomethyl-piperidin-1-yl)-3-methyl-butan-1-one Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on (S)-2-Amino-1-(2-dimethylaminomethyl-piperidin-1-yl)-3-methyl-butan-1-one
Comprehensive Overview of (S)-2-Amino-1-(2-dimethylaminomethyl-piperidin-1-yl)-3-methyl-butan-1-one (CAS No. 1354024-04-6)
The compound (S)-2-Amino-1-(2-dimethylaminomethyl-piperidin-1-yl)-3-methyl-butan-1-one (CAS No. 1354024-04-6) is a chiral small molecule with a unique structural framework, combining a piperidine ring and a branched amino ketone moiety. Its molecular architecture makes it a subject of interest in pharmaceutical research, particularly in the development of central nervous system (CNS) therapeutics and enzyme modulation. The (S)-enantiomer configuration is critical for its biological activity, as stereochemistry often dictates binding affinity to target proteins.
Recent trends in drug discovery highlight the growing demand for chiral intermediates and bioactive scaffolds, placing compounds like (S)-2-Amino-1-(2-dimethylaminomethyl-piperidin-1-yl)-3-methyl-butan-1-one at the forefront of synthetic chemistry. Researchers are increasingly exploring its potential in neuroprotective agents and G-protein-coupled receptor (GPCR) ligands, aligning with the industry's focus on precision medicine. The compound's dimethylaminomethyl group enhances its lipophilicity, potentially improving blood-brain barrier penetration—a key consideration for CNS-targeted drugs.
From a synthetic perspective, the piperidin-1-yl core of this molecule offers versatility for further derivatization, a feature highly valued in medicinal chemistry. Its 3-methyl-butan-1-one segment introduces steric constraints that may influence conformational stability, a topic frequently searched in computational chemistry forums. Analytical challenges such as enantiomeric purity determination and HPLC method development for this compound are also common discussion points among pharmaceutical scientists.
The CAS No. 1354024-04-6 has garnered attention in patent literature, particularly for applications in neurological disorder research. Its structural similarity to known cognitive enhancers has prompted investigations into its acetylcholinesterase interaction profiles—a hot topic in Alzheimer's disease research. However, unlike regulated compounds, this molecule serves as a research chemical for legitimate scientific exploration, with strict adherence to ethical research guidelines.
Quality control of (S)-2-Amino-1-(2-dimethylaminomethyl-piperidin-1-yl)-3-methyl-butan-1-one requires advanced techniques like chiral chromatography and mass spectrometry, reflecting broader industry demands for analytical method validation. Stability studies under various pH conditions—frequently searched in pharmaceutical formulation queries—are essential given the compound's ketone-amine functionality, which may influence shelf-life predictions.
In the context of green chemistry initiatives, synthetic routes to this compound are being optimized to reduce organic solvent waste, addressing environmental concerns raised in recent sustainability-focused research. The dimethylaminomethyl-piperidine subunit has also been studied for its potential in metal ion chelation, connecting to broader interests in biometal homeostasis research.
As the pharmaceutical industry increasingly adopts AI-driven drug design, compounds like CAS No. 1354024-04-6 serve as valuable case studies for molecular docking algorithms. The presence of both hydrogen bond donors (amino group) and acceptors (carbonyl oxygen) makes it an interesting subject for quantitative structure-activity relationship (QSAR) modeling, a technique frequently queried in computational pharmacology circles.
Regulatory aspects of handling this compound fall under standard laboratory safety protocols, with particular attention to its amine reactivity. Proper storage conditions—often searched by chemical inventory managers—typically recommend controlled environments to prevent degradation. The compound's methyl-butanone segment may influence its crystallization behavior, a consideration for polymorphism screening in preformulation studies.
Emerging applications in radiopharmaceutical chemistry have explored derivatives of this scaffold for PET tracer development, capitalizing on the piperidine nitrogen as a potential coordination site. This aligns with growing interest in diagnostic imaging agents, though the parent compound itself has no radioactive properties. Such developments demonstrate how CAS No. 1354024-04-6 serves as a springboard for diverse therapeutic innovations.
In summary, (S)-2-Amino-1-(2-dimethylaminomethyl-piperidin-1-yl)-3-methyl-butan-1-one represents a multifaceted research tool bridging organic synthesis, drug discovery, and analytical method development. Its structural features continue to inspire novel applications while adhering to ethical research standards, making it a compound of enduring scientific value.
1354024-04-6 ((S)-2-Amino-1-(2-dimethylaminomethyl-piperidin-1-yl)-3-methyl-butan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)